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Compound of Interest

Compound Name: Methyl oct-2-enoate

CAS No.: 7367-81-9

Cat. No.: B3029646

Get Quote

Document Control:

Target Audience: Research Scientists, Chemical Safety Officers, Lab Managers[1]

Chemical Scope: Methyl oct-2-enoate (CAS: 2396-85-2)[2][3][4]

Operational Context: High-performance liquid chromatography (HPLC) standards, fragrance

synthesis, and organic intermediate handling.[1]

Operational Executive Summary
Methyl oct-2-enoate (Methyl 2-octenoate) is an

-unsaturated ester commonly used as a flavor/fragrance ingredient and organic synthesis
intermediate. While often perceived as a low-risk commodity chemical, its lipophilic nature and
potential for aquatic toxicity require a disciplined disposal strategy.[1]

Critical Directive: Unlike volatile solvents (e.g., Acetone), Methyl oct-2-enoate has a higher

flash point and lower vapor pressure.[1] Do not dispose of via evaporation or sanitary sewer
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systems. The only compliant end-of-life path is high-temperature thermal oxidation

(incineration) via a licensed hazardous waste vendor.

Hazard Profiling & Technical Justification
To design a safe disposal protocol, we must first understand the physicochemical properties

driving the risk.[1]

GHS Classification & Risk Assessment
The disposal logic is derived from the Global Harmonized System (GHS) characteristics.

Property Specification Disposal Implication

Flash Point ~80°C - 90°C (Closed Cup)

Combustible (Category 4).

While not highly flammable, it

acts as fuel. Must be

segregated from oxidizers.[5]

[6][7]

Water Solubility Insoluble / Poorly Soluble

Hydrophobic. Will form surface

films on water. Strictly

prohibited from drain disposal

due to aquatic toxicity risks.

Reactivity Stable Ester

Can hydrolyze in strong

acid/base to form Octenoic

acid and Methanol. Keep pH

neutral in waste streams.

Toxicity
Skin/Eye Irritant; Aquatic

Chronic 3

PPE is mandatory during

waste transfer. Spill cleanup

requires preventing

environmental release.[5][6][7]

[8][9][10]

Chemical Compatibility Matrix
Proper segregation prevents "uncontrolled laboratory reactions" in the waste container.
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Compatible (Green): Acetone, Ethyl Acetate, Dichloromethane (if halogenated waste is

permitted in stream), Ethanol, Toluene.[1]

Incompatible (Red): Concentrated Nitric Acid, Peroxides, Strong Alkalis (NaOH, KOH).[1]

Reasoning: Strong oxidizers can ignite the ester; strong bases cause rapid hydrolysis and

heat generation.

Step-by-Step Disposal Protocol
Phase 1: Segregation & Collection
Principle: Dilution is not the solution to pollution. Isolate the waste stream based on its

chemical class.

Stream Selection: Classify as "Non-Halogenated Organic Solvent Waste."

Note: Although it is an ester, it is compatible with standard organic solvent streams (A, B,

D series waste codes in many institutional setups).[1]

Container Choice:

Preferred: High-Density Polyethylene (HDPE) carboy or Amber Glass bottle.

Avoid: Low-density plastics that may swell upon long-term exposure to concentrated

esters.

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion

during storage or transport.

Phase 2: Labeling & Documentation
Regulatory compliance (RCRA/EPA) demands accurate "Cradle-to-Grave" tracking.

Label Content:

Chemical Name: Methyl oct-2-enoate (Do not use abbreviations like "MOE").

Hazard Checkboxes: [x] Combustible [x] Irritant [x] Toxic to Aquatic Life.[2]
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Composition: If part of a mixture, list approximate % (e.g., "95% Ethanol, 5% Methyl oct-
2-enoate").

Phase 3: Final Disposal (Vendor Handoff)
The laboratory's responsibility ends when the waste is handed to EHS/Facilities, but

understanding the final fate ensures "Duty of Care."

Method:High-Temperature Incineration.

Mechanism: The ester is oxidized to

and

in a kiln operating >1000°C with an afterburner and scrubber system.

RCRA Waste Code (USA):

While not a P- or U-listed waste, it is typically managed under D001 (Ignitable) if mixed

with lower flashpoint solvents, or as a non-regulated chemical waste if pure (depending on

state interpretation of "Combustible").[1]

Best Practice: Manage as D001 to ensure thermal destruction.

Visualized Workflows
Waste Decision Tree
This logic gate ensures the material ends up in the correct stream.
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Waste: Methyl oct-2-enoate

Is it mixed with other chemicals?

Analyze Mixture Components

Yes

Contains Halogens?
(DCM, Chloroform)

No (Pure)

Stream A: Non-Halogenated
Organic Waste

No

Stream B: Halogenated
Organic Waste

Yes

Transfer to HDPE/Glass Container
(Leave 10% Headspace)

Apply Hazardous Waste Label
(Combustible/Irritant)

Satellite Accumulation Area
(Secondary Containment)

Vendor Pickup:
Thermal Incineration

Click to download full resolution via product page

Figure 1: Decision logic for assigning Methyl oct-2-enoate to the correct waste stream.
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Emergency Spill Response
In the event of accidental release during transfer.

Spill Detected Assess Volume & Risk
(>100mL or confined space?)

MAJOR SPILL
Evacuate & Call EHSHigh Risk

MINOR SPILL
Proceed with Cleanup

Low Risk
Don PPE:

Nitrile Gloves, Goggles, Lab Coat
Containment:

Use Absorbent Pads/Vermiculite
Clean:

Scoop into sealed bag/bucket

Decontaminate:
Soap & Water Wash

Dispose as Solid
Hazardous Waste

Click to download full resolution via product page

Figure 2: Immediate response workflow for accidental spillage.

Regulatory & Safety Data Reference
Physical Properties Table

Parameter Value Source

Molecular Formula PubChem [1]

Molecular Weight 156.22 g/mol PubChem [1]

Boiling Point ~189°C Sigma-Aldrich [2]

Flash Point ~82°C (180°F) Fisher Scientific [3]

Density 0.9 g/mL PubChem [1]
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European Chemicals Agency (ECHA).Substance Information: Methyl oct-2-enoate.[11]

Retrieved from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3029646?utm_src=pdf-custom-synthesis#bc-rfq
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.chemicalbull.com/images/product/MSDS-1759183161.pdf
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/101220
https://www.thegoodscentscompany.com/data/rw1377141.html
http://mu-intel.com/upload/msds/20180330042151.pdf
https://www.fishersci.com/store/msds?partNumber=AC460350010&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-M2014.pdf
https://file.medchemexpress.com/batch_PDF/HY-W013576/Methyl-2-Octynoate-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/methyl-2-octynoate.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA19612&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-oct-2-enoate
https://www.benchchem.com/product/b3029646/docs#lifecycle-management-end-of-life-protocol-methyl-oct-2-enoate
https://www.benchchem.com/product/b3029646/docs#lifecycle-management-end-of-life-protocol-methyl-oct-2-enoate
https://www.benchchem.com/product/b3029646/docs#lifecycle-management-end-of-life-protocol-methyl-oct-2-enoate
https://www.benchchem.com/product/b3029646/docs#lifecycle-management-end-of-life-protocol-methyl-oct-2-enoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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